Cas no 1805369-82-7 (2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine
• CAS No: 1805369-82-7
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4860236
• Update Time: 2025-10-31

2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F2N2/c9-2-4-1-5(3-13)6(8(11)12)14-7(4)10/h1,8H,2H2
• InChI Key： DZNZBYJTTZCXEC-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=C(C#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine

Professional Introduction to 2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1805369-82-7)

2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine, identified by the CAS number 1805369-82-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its bromo and cyano substituents, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The bromo and bromomethyl functional groups present in the molecule contribute to its reactivity, enabling various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and other synthetic modifications. These attributes are particularly useful in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

The difluoromethyl substituent at the 6-position is another key feature that influences the electronic properties of the pyridine ring. Fluorine atoms are known to modulate metabolic stability, lipophilicity, and binding affinity, making them a common choice in drug design. Recent studies have highlighted the role of difluoromethyl groups in enhancing the bioavailability and pharmacological activity of small-molecule drugs. For instance, compounds containing this moiety have been shown to exhibit improved resistance to metabolic degradation and enhanced binding to target proteins.

In the context of modern drug discovery, 2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine serves as a versatile building block for synthesizing novel therapeutic agents. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways, including cancer, inflammation, and infectious diseases. The compound’s ability to undergo selective functionalization allows chemists to tailor its properties for specific applications. For example, recent advances in click chemistry have enabled the rapid construction of libraries of derivatives based on this core structure, facilitating high-throughput screening for lead compounds.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating the bromo and bromomethyl groups into a kinase inhibitor scaffold, researchers can achieve potent and selective inhibition through mechanisms such as tyrosine phosphorylation blockade or allosteric modulation. The presence of the cyano group further aids in optimizing binding interactions with the enzyme’s active site.

Another area where this compound has shown promise is in the development of antiviral agents. The unique electronic distribution induced by the difluoromethyl group can enhance interactions with viral proteases or polymerases, leading to effective inhibition of viral replication. Furthermore, the structural rigidity provided by the pyridine ring helps stabilize drug-protein complexes, improving overall efficacy. Recent publications have demonstrated successful applications of derivatives inspired by this core structure in combating emerging viral threats.

The synthesis of 2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce bromo substituents, nucleophilic additions to form the bromomethyl group, and cyanation reactions to incorporate the cyano moiety. The introduction of the difluoromethyl group is typically achieved through metal-catalyzed cross-coupling reactions or halogen-metal exchange processes.

The compound’s handling requires standard laboratory precautions due to its reactivity with certain nucleophiles and reducing agents. Solubility studies indicate good performance in polar organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and methanol, which are commonly used in synthetic chemistry and high-performance liquid chromatography (HPLC) analyses.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how structural modifications influence biological activity. The steric and electronic effects introduced by substituents like bromo, cyano, and difluoromethyl can be precisely mapped onto binding pockets using techniques such as molecular dynamics simulations and quantum mechanical calculations. These insights guide medicinal chemists in optimizing lead compounds for improved potency and selectivity.

The growing interest in green chemistry has also influenced how this compound is synthesized and utilized. Researchers are exploring catalytic methods that minimize waste generation while maintaining high yields. For instance, transition-metal catalysts that facilitate selective transformations under mild conditions are being increasingly employed.

In conclusion,2-Bromo-3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1805369-82-7) represents a significant asset for pharmaceutical innovation due to its versatile reactivity and well-documented utility as an intermediate. Its structural features enable access to diverse pharmacophores with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological targets,this compound will undoubtedly remain at forefronts of drug discovery efforts.